Cas no 2228746-58-3 (2-Chloro-4-ethynyl-1-(trifluoromethoxy)benzene)

• Product Name: 2-Chloro-4-ethynyl-1-(trifluoromethoxy)benzene
• CAS No: 2228746-58-3
• MF: C₉H₄ClF₃O
• MW: 220.575672149658
• CID: 5726119
• PubChem ID: 138985655
• Update Time: 2025-07-02

2-Chloro-4-ethynyl-1-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-1944785
• 2228746-58-3
• A1-16848
• 2-Chloro-4-ethynyl-1-(trifluoromethoxy)benzene

• Inchi： 1S/C9H4ClF3O/c1-2-6-3-4-8(7(10)5-6)14-9(11,12)13/h1,3-5H
• InChI Key： PYTVVABHLUTPPR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#C)C=CC=1OC(F)(F)F

Computed Properties

• Exact Mass: 219.9902769g/mol
• Monoisotopic Mass: 219.9902769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-Chloro-4-ethynyl-1-(trifluoromethoxy)benzene

Professional Introduction to 2-Chloro-4-ethynyl-1-(trifluoromethoxy)benzene (CAS No. 2228746-58-3)

2-Chloro-4-ethynyl-1-(trifluoromethoxy)benzene, with the CAS number 2228746-58-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its chloro, ethynyl, and trifluoromethoxy substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of 2-Chloro-4-ethynyl-1-(trifluoromethoxy)benzene contribute to its versatility in synthetic applications. The presence of a trifluoromethoxy group enhances the electron-withdrawing nature of the benzene ring, influencing its reactivity and stability. This modification is particularly useful in designing compounds with improved metabolic stability and binding affinity to biological targets. Additionally, the ethynyl group introduces a reactive site for further functionalization, enabling the construction of more complex molecular architectures.

In recent years, there has been a growing interest in the development of novel pharmaceutical agents derived from halogenated aromatic compounds. The halogen atoms, such as the chloro substituent in this molecule, play a crucial role in modulating the pharmacokinetic properties of drug candidates. Studies have demonstrated that halogenated aromatics can exhibit enhanced lipophilicity and metabolic resistance, which are desirable traits for oral and injectable medications.

The compound 2-Chloro-4-ethynyl-1-(trifluoromethoxy)benzene has been explored in several research contexts. One notable area is its application as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating the trifluoromethoxy and chloro groups, researchers aim to develop inhibitors with improved selectivity and efficacy. Preliminary studies have shown promising results in targeting specific kinases, suggesting potential therapeutic applications.

Another significant area of research involves the use of 2-Chloro-4-ethynyl-1-(trifluoromethoxy)benzene in materials science. The compound's ability to undergo cross-coupling reactions makes it a valuable building block for organic electronics and photovoltaic materials. For instance, palladium-catalyzed Sonogashira couplings can be employed to introduce additional aryl or vinyl groups, creating conjugated polymers with desirable optoelectronic properties. These polymers are being investigated for their potential use in organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of 2-Chloro-4-ethynyl-1-(trifluoromethoxy)benzene involves multi-step organic transformations that highlight its synthetic utility. A common approach begins with the bromination of 1-(trifluoromethoxy)benzene followed by selective lithiation and reaction with ethyne gas. Subsequent chlorination under mild conditions yields the desired product. This synthetic route underscores the compound's importance as a versatile intermediate, allowing chemists to access a wide range of derivatives with tailored properties.

In conclusion, 2-Chloro-4-ethynyl-1-(trifluoromethoxy)benzene(CAS No. 2228746-58-3) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features enable diverse synthetic possibilities, making it a valuable tool for researchers aiming to develop innovative drug candidates and advanced materials. As our understanding of its reactivity and applications continues to grow, this compound is likely to play an increasingly important role in future scientific endeavors.